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tembetarine tembetarine (S)-tembetarine is a tembetarine obtained by methylation of the tertiary amino function of (R)-reticuline. It has a role as a plant metabolite. It is a benzylisoquinoline alkaloid and a tembetarine. It derives from a (S)-reticuline. It is an enantiomer of a (R)-tembetarine.
Brand Name: Vulcanchem
CAS No.: 18446-73-6
VCID: VC0092082
InChI: InChI=1S/C20H25NO4/c1-21(2)8-7-14-11-20(25-4)18(23)12-15(14)16(21)9-13-5-6-19(24-3)17(22)10-13/h5-6,10-12,16H,7-9H2,1-4H3,(H-,22,23)/p+1/t16-/m0/s1
SMILES: C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)O)O)OC)C
Molecular Formula: C20H26NO4+
Molecular Weight: 344.4 g/mol

tembetarine

CAS No.: 18446-73-6

Main Products

VCID: VC0092082

Molecular Formula: C20H26NO4+

Molecular Weight: 344.4 g/mol

tembetarine - 18446-73-6

CAS No. 18446-73-6
Product Name tembetarine
Molecular Formula C20H26NO4+
Molecular Weight 344.4 g/mol
IUPAC Name (1S)-1-[(3-hydroxy-4-methoxyphenyl)methyl]-6-methoxy-2,2-dimethyl-3,4-dihydro-1H-isoquinolin-2-ium-7-ol
Standard InChI InChI=1S/C20H25NO4/c1-21(2)8-7-14-11-20(25-4)18(23)12-15(14)16(21)9-13-5-6-19(24-3)17(22)10-13/h5-6,10-12,16H,7-9H2,1-4H3,(H-,22,23)/p+1/t16-/m0/s1
Standard InChIKey ABSDACFLIMOXJY-INIZCTEOSA-O
Isomeric SMILES C[N+]1(CCC2=CC(=C(C=C2[C@@H]1CC3=CC(=C(C=C3)OC)O)O)OC)C
SMILES C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)O)O)OC)C
Canonical SMILES C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)O)O)OC)C
Description (S)-tembetarine is a tembetarine obtained by methylation of the tertiary amino function of (R)-reticuline. It has a role as a plant metabolite. It is a benzylisoquinoline alkaloid and a tembetarine. It derives from a (S)-reticuline. It is an enantiomer of a (R)-tembetarine.
Synonyms tembetarine
tembetarine chloride, (S)-isome
PubChem Compound 167718
Last Modified Nov 11 2021
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